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Compound of Interest

Compound Name: Phenetole

Cat. No.: B1680304 Get Quote

This technical guide provides a comprehensive overview of phenetole, a significant aromatic

ether. It is intended for researchers, scientists, and professionals in drug development who

require detailed information on its chemical identity, physicochemical properties, and synthesis.

This document adheres to stringent data presentation and visualization standards to ensure

clarity and ease of use for a technical audience.

Chemical Structure and Nomenclature
Phenetole, a colorless to yellowish oily liquid, is an organic compound classified as an ether.[1]

Its structure features an ethyl group and a phenyl group attached to an oxygen atom. The

International Union of Pure and Applied Chemistry (IUPAC) name for phenetole is

ethoxybenzene.[1][2][3][4]

Table 1: Chemical Identifiers for Phenetole
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Identifier Value

IUPAC Name Ethoxybenzene[1][2][3][4]

Common Name Phenetole[1][2]

Other Names Ethyl phenyl ether, Phenoxyethane[1][2][5]

CAS Number 103-73-1[1][5][6]

Chemical Formula C₈H₁₀O[1][2][5][6]

Molecular Weight 122.16 g/mol [2][3][6]

SMILES CCOC1=CC=CC=C1[2][3]

InChI
InChI=1S/C8H10O/c1-2-9-8-6-4-3-5-7-8/h3-

7H,2H2,1H3[2][3][5]

Physicochemical Properties
The physical and chemical properties of phenetole are critical for its application in various

experimental and industrial settings. A summary of its key quantitative data is presented below.

Table 2: Physicochemical Data for Phenetole

Property Value

Appearance Colorless to yellowish oily liquid[1]

Density 0.967 g/mL[1]

Melting Point -30 °C[1][6]

Boiling Point 169 to 170 °C[1]

Solubility in water 0.57 g/L[1]

Refractive Index (nD20) 1.507[6]

Phenetole is practically insoluble in water but is freely soluble in less polar organic solvents

such as ethanol and ether.[1][6] Like other ethers, it can be volatile and its vapors may be
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explosive.

Synthesis of Phenetole
A common and well-established method for the preparation of phenetole is the Williamson

ether synthesis. This reaction involves the treatment of a phenoxide with an ethyl halide.

This protocol describes the synthesis of phenetole from phenol and diethyl sulfate.[1]

Materials:

Phenol (PhOH)

Sodium hydroxide (NaOH)

Diethyl sulfate (Et₂SO₄)

Appropriate solvent (e.g., ethanol)

Procedure:

Formation of the Phenoxide: Phenol is deprotonated by a strong base, such as sodium

hydroxide, to form sodium phenoxide (PhO⁻Na⁺). This reaction is typically carried out in a

suitable solvent.

PhOH + NaOH → PhO⁻Na⁺ + H₂O

Nucleophilic Substitution: The resulting sodium phenoxide is then reacted with an ethylating

agent, such as diethyl sulfate.[1] The phenoxide ion acts as a nucleophile and displaces the

sulfate group from the diethyl sulfate in an Sₙ2 reaction to form phenetole.

PhO⁻Na⁺ + Et₂SO₄ → Ph-O-Et + NaEtSO₄

Work-up and Purification: After the reaction is complete, the mixture is typically washed with

water to remove any remaining inorganic salts. The organic layer containing phenetole is

then separated, dried, and purified, often by distillation, to yield the final product.

Visualized Synthesis Pathway
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The following diagram illustrates the logical flow of the Williamson ether synthesis for producing

phenetole.

Reactants

Intermediate

Product

Phenol

Sodium Phenoxide

+ NaOH

Sodium Hydroxide

Diethyl Sulfate

Phenetole

+ Diethyl Sulfate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Phenetole: Chemical
Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680304#phenetole-chemical-structure-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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